N-(2-((4-(4-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)-2-naphthamide

• IUPAC Name: N-[2-[4-(4-fluorophenyl)piperazin-1-yl]sulfonylethyl]naphthalene-2-carboxamide
• InChI: InChI=1S/C23H24FN3O3S/c24-21-7-9-22(10-8-21)26-12-14-27(15-13-26)31(29,30)16-11-25-23(28)20-6-5-18-3-1-2-4-19(18)17-20/h1-10,17H,11-16H2,(H,25,28)
• InChI Key: ABEDGXBRUNOCHZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)S(=O)(=O)CCNC(=O)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C23H24FN3O3S
• Molecular Weight: 441.5 g/mol

Description

“N-(2-((4-(4-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)-2-naphthamide” is a complex organic compound. It contains a piperazine ring, which is a common feature in many pharmaceutical drugs. The compound also has a fluorophenyl group, a sulfonyl group, and a naphthamide group.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The piperazine ring could provide a basic center, the sulfonyl group could act as an electron-withdrawing group, and the naphthamide group could contribute to the compound’s aromaticity.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the reactivity of its functional groups. For example, the piperazine ring might undergo substitution reactions, and the sulfonyl group might participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of a piperazine ring might increase its basicity, and the fluorophenyl group might increase its lipophilicity.

Mechanism of Action

The mechanism of action of this compound is not clear without more context. If it’s a drug, its mechanism would depend on the biological target it interacts with.

Future Directions

The future directions for this compound would depend on its applications. If it’s a pharmaceutical compound, future studies might focus on improving its efficacy, reducing its side effects, or exploring new therapeutic indications.